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Compound of Interest

Compound Name: Ethyl pivaloylacetate

Cat. No.: B092219

Essential Safety and Handling Guide for Ethyl
Pivaloylacetate

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Ethyl pivaloylacetate. The following
procedures are designed to ensure safe laboratory practices and mitigate risks associated with
the handling of this chemical.

Chemical and Physical Properties

Ethyl pivaloylacetate is classified as a combustible liquid.[1] Understanding its physical
properties is crucial for safe handling and storage.
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Property Value

CAS Number 17094-34-7

Molecular Formula (CH3)sCCOCH2C0O0C:z2Hs

Molecular Weight 172.22 g/mol

Appearance Liquid

Flash Point 78 °C /1 172.4 °F (closed cup)[2][3]

Boiling Point 88-90°C/190.4 - 194 °F at 10 mmHg[2][4]
Density 0.967 g/mL at 20 °C[2][4]

Storage Class

10 (Combustible liquids)[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent contact and

ensure personal safety.
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Body Part

Protection

Specification

Eyes/Face

Safety Glasses & Face Shield

Use safety glasses with side-
shields conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.[1] A face
shield is required where a

splash hazard exists.[5]

Hands

Chemical Resistant Gloves

Wear appropriate protective
gloves.[1][2] Disposable nitrile
gloves offer short-term
protection against a variety of

chemicals.[5]

Respiratory

Respirator

Required if ventilation is
inadequate or exposure limits
may be exceeded.[5][6] A type
ABEK (EN14387) respirator

filter is recommended.[2]

Body

Protective Clothing

Wear clean, body-covering
clothing and a lab coat to

prevent skin exposure.[1][6]

Operational and Disposal Plans
Safe Handling Protocol

Adherence to the following procedural steps is critical when working with Ethyl

pivaloylacetate.

o Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[1][3]

« Ignition Source Control: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[1][3][6] Smoking is strictly prohibited in the handling area.[6]
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 Static Discharge Prevention: Take precautionary measures against static discharge. Use
non-sparking tools and ensure containers and receiving equipment are grounded and
bonded.[1][6]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or inhale the
substance.[1] Wash hands thoroughly after handling.

o Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl pivaloylacetate.

Storage Requirements

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.
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e Location: Store in a dry, cool, and well-ventilated place.[1][6]
o Container: Keep containers tightly closed.[1][3]

» Conditions to Avoid: Keep away from heat, sparks, and flame.[1] Avoid contact with
incompatible materials such as strong oxidizing agents, acids, and bases.[7]

Disposal Plan

Dispose of Ethyl pivaloylacetate and its container in accordance with all applicable
regulations.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[1]

o Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

[6]
e Environmental Protection: Do not empty into drains or release into the environment.[1][3]

o Regulatory Compliance: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[1][3]

Emergency Procedures: First-Aid Measures
Immediate action is required in case of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms
occur, get medical attention.[1][3]

 Inhalation: Remove the person to fresh air. If symptoms occur, get medical attention.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1][3]
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Accidental Release Measures

In the event of a spill, follow these steps to mitigate the hazard.

o Ensure Safety: Ensure adequate ventilation and wear the required personal protective
equipment.[1]

» Control Ignition Sources: Remove all sources of ignition from the area.[1][3]
e Containment: Use an inert absorbent material to soak up the spill.[7]

o Collection: Sweep or shovel the absorbed material into suitable, closed containers for
disposal.[1][3]

» Fire Extinguishing: In case of fire, use CO2, dry chemical, or foam for extinction.[1] Water
mist may be used to cool closed containers.[1]
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Dispose of Waste via
Approved Channels
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Caption: Emergency response workflow for an Ethyl pivaloylacetate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
pivaloylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092219#personal-protective-equipment-for-handling-
ethyl-pivaloylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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